1,3-Dioxododecahydrocyclodeca[c]furan-7,8-dicarboxylic acid

• CAS No.: 28974-78-9
• Molecular Formula: C14H18O7
• Molecular Weight: 298.29 g/mol
• IUPAC Name: 1,3-dioxo-3a,4,5,6,7,8,9,10,11,11a-decahydrocyclodeca[c]furan-7,8-dicarboxylic acid
• InChI: InChI=1S/C14H18O7/c15-11(16)7-3-1-5-9-10(14(20)21-13(9)19)6-2-4-8(7)12(17)18/h7-10H,1-6H2,(H,15,16)(H,17,18)
• InChI Key: HWTXHCPBFXQANQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2C(CCCC(C(C1)C(=O)O)C(=O)O)C(=O)OC2=O

Description

1,3-Dioxododecahydrocyclodeca[c]furan-7,8-dicarboxylic acid is a complex organic compound characterized by its unique structure, which includes a furan ring fused with a decahydrocyclodeca ring system

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,3-Dioxododecahydrocyclodeca[c]furan-7,8-dicarboxylic acid typically involves multi-step organic reactions. One common approach is the cyclization of appropriate precursors under controlled conditions. The reaction conditions often include the use of catalysts, solvents, and specific temperature and pressure settings to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This often includes the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures to ensure consistency and safety in the final product.

Chemical Reactions Analysis

Types of Reactions

1,3-Dioxododecahydrocyclodeca[c]furan-7,8-dicarboxylic acid undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, hydrogen peroxide.

Reducing Agents: Lithium aluminum hydride, sodium borohydride.

Substitution Reagents: Halogens, nucleophiles.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or alkanes. Substitution reactions can result in a variety of derivatives depending on the substituent introduced.

Scientific Research Applications

1,3-Dioxododecahydrocyclodeca[c]furan-7,8-dicarboxylic acid has a wide range of applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals, polymers, and advanced materials.

Mechanism of Action

The mechanism by which 1,3-Dioxododecahydrocyclodeca[c]furan-7,8-dicarboxylic acid exerts its effects involves interactions with specific molecular targets and pathways. These may include binding to enzymes or receptors, altering cellular processes, or modulating biochemical pathways. The exact mechanism can vary depending on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

1,3-Dioxododecahydrocyclodeca[c]furan-7,8-dicarboxylic acid derivatives: These compounds share a similar core structure but differ in their functional groups or substituents.

Other furan-based compounds: These include various furan derivatives that exhibit similar chemical properties and reactivity.

Uniqueness

This compound is unique due to its specific ring structure and the presence of multiple functional groups, which confer distinct chemical and physical properties. This uniqueness makes it valuable for specialized applications in research and industry.